Cas no 348578-58-5 (Benzene, 1-(1,3-butadiynyl)-4-methyl-)

• Product Name: Benzene, 1-(1,3-butadiynyl)-4-methyl-
• CAS No: 348578-58-5
• MF: C₁₁H₈
• MW: 140.181222915649
• CID: 873569
• PubChem ID: 5255161
• Update Time: 2025-04-19

Benzene, 1-(1,3-butadiynyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,3-butadiynyl)-4-methyl-
• 1-buta-1,3-diynyl-4-methylbenzene

• Inchi： 1S/C11H8/c1-3-4-5-11-8-6-10(2)7-9-11/h1,6-9H,2H3
• InChI Key： YKOWXBXTHFPZKV-UHFFFAOYSA-N
• SMILES： C1(C)C=CC(C#CC#C)=CC=1

Computed Properties

• Exact Mass: 140.06264
• Monoisotopic Mass: 140.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes